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Compound of Interest

Compound Name: Polawax GP 200

Cat. No.: B1166089

Polawax GP 200: A Comprehensive Technical
Guide for Researchers

INCI Name: Cetearyl Alcohol (and) PEG-20 Stearate
Commonly Known As: Emulsifying Wax NF

Polawax GP 200 is a widely utilized self-emulsifying wax in the pharmaceutical and cosmetic
industries, valued for its ability to create stable oil-in-water emulsions with a desirable thick and
smooth consistency. This technical guide provides researchers, scientists, and drug
development professionals with in-depth information on its chemical identity, regulatory status,
and formulation guidelines.

Regulatory Landscape

Polawax GP 200, often referred to by its monograph name "Emulsifying Wax NF," is
recognized by major regulatory bodies worldwide. Its components, Cetearyl Alcohol and PEG-
20 Stearate, are listed on several international chemical inventories, facilitating its use in global
product formulations.

International Inventory Status:
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Region/Country Inventory Status
USA TSCA Listed
Canada DSL Listed
Europe EINECS Listed
Australia AICS Listed
China IECSC Listed
Japan ENCS Listed
Korea ECL Listed
New Zealand NZloC Listed
Philippines PICCS Listed

The Cosmetic Ingredient Review (CIR) Expert Panel has assessed the safety of Emulsifying
Wax NF and its components. In a 2003 review, it was concluded that Emulsifying Wax NF is
safe for use in cosmetics, with a maximum reported use concentration of 21% in hair
straighteners.[1] The panel found no significant irritation or reaction in numerous studies.[1]

Physicochemical Properties

Polawax GP 200 is a non-ionic emulsifier, making it compatible with a wide range of active
pharmaceutical ingredients (APIs) and cosmetic ingredients over a broad pH range. Its physical
and chemical characteristics are summarized below.
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Property Value

Appearance White to off-white waxy solid (pastilles or flakes)
Odor Low, fatty alcohol

Melting Point 50-55 °C

pH (3% dispersion) 55-7.0

B Soluble in oils and alcohols; dispersible in hot
Solubility .
water

Formulation and Experimental Protocols

Polawax GP 200 is a robust and straightforward emulsifier for creating oil-in-water emulsions.
A general protocol for its use in a laboratory setting is provided below.

General Emulsion Preparation Protocol:

Materials and Equipment:

e Polawax GP 200

» Oil phase ingredients (e.g., mineral oil, vegetable oils, esters)

o Water phase ingredients (e.g., deionized water, glycerin, water-soluble actives)
e Heat-resistant beakers

o Homogenizer or high-shear mixer

» Water bath or heating mantle with magnetic stirrer

e Thermometer

o Cooling bath

Procedure:
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Phase Preparation:

o In one beaker, combine all oil-soluble ingredients, including Polawax GP 200. This is the
oil phase.

o In a separate beaker, combine all water-soluble ingredients. This is the water phase.

Heating:

o Heat both the oil phase and the water phase separately to 70-75°C. Stir both phases
gently until all components are fully dissolved and uniform.

Emulsification:

o Once both phases have reached the target temperature, slowly add the water phase to the
oil phase while continuously mixing with a homogenizer or high-shear mixer. The speed of
addition and mixing intensity can be varied to achieve the desired droplet size and
viscosity.

Cooling:

o Once the emulsion is formed, remove it from the heat and continue to stir gently as it
cools. A cooling bath can be used to expedite this process.

Final Additions:

o Add any temperature-sensitive ingredients, such as preservatives or fragrances, when the
emulsion has cooled to below 40°C.

o Continue stirring until the emulsion is uniform and has reached room temperature.

Experimental Workflow for Emulsion Formulation:
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A simplified workflow for creating an oil-in-water emulsion using Polawax GP 200.

Signaling Pathways in Emulsion Stabilization

The stability of emulsions created with Polawax GP 200 is attributed to the formation of a liquid
crystalline structure at the oil-water interface. This structure creates a steric barrier that
prevents the coalescence of oil droplets.

Emulsion Components

Polawax GP 200

Continuous Water Phase

(Cetearyl Alcohol & PEG-20 Stearate)

orms

Liquid Crystalline Structure

(Steric Barrier)

Emulsion Stability
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Mechanism of emulsion stabilization by Polawax GP 200 through the formation of a liquid
crystalline barrier.

Recommended Usage Concentrations

The concentration of Polawax GP 200 will influence the final viscosity and stability of the
emulsion. The following are general guidelines for different product types:

Product Type Recommended Concentration (% wiw)
Lotions 2-5%

Creams 5-10%

Ointments 10 - 15%

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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